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Compound of Interest

Compound Name: 8-Chloro-6-iodoquinoline
CAS No.: 111454-67-2
Cat. No.: B599941
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 8-Chloro-6-iodoquinoline. Adherence to these guidelines is
critical to ensure personal safety and environmental protection in the laboratory.

I. Hazard Identification and Personal Protective
Equipment (PPE)

8-Chloro-6-iodoquinoline is a halogenated quinoline derivative that should be handled with
caution due to its potential toxicity. While specific toxicological data for this compound is limited,
related compounds exhibit hazards including acute oral toxicity, skin irritation, and serious eye
irritation. Therefore, a stringent approach to personal protection is mandatory.

Required Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles with side shields are the minimum
requirement. A face shield should be worn over safety goggles when there is a risk of
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splashing.

e Hand Protection: Chemically resistant gloves are essential. Disposable nitrile gloves provide
good splash protection, but for prolonged contact or handling larger quantities, heavier-duty
gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for
integrity before use and change them immediately if contaminated.

» Body Protection: A flame-resistant lab coat, fully buttoned, is required. For operations with a
higher risk of exposure, a chemically resistant apron or coveralls should be worn over the lab
coat.

e Respiratory Protection: All handling of solid 8-Chloro-6-iodoquinoline that may generate
dust must be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood
is not available or if there is a risk of aerosol generation that cannot be controlled, a properly
fitted respirator with an appropriate cartridge for organic vapors and particulates should be
used.

Il. Quantitative Data Summary

The following table summarizes the available quantitative data for 8-Chloro-6-iodoquinoline.
It is important to note that some physical and safety parameters for this specific compound are
not readily available in published literature. In such cases, data for structurally similar
compounds are provided for reference and should be used with caution.
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Property Value Notes
Chemical Formula CoHsCIIN

Molecular Weight 289.5 g/mol

Appearance Solid (presumed)

For reference: 6-lodoquinoline
melts at 91°C[1], and 8-

Melting Point Data not available o
Chloroquinoline melts at
-20°C[2][3].
Boiling Point Data not available
Harmful if swallowed, Causes
skin irritation, Causes serious
GHS Hazard Statements H302, H315, H319, H332

eye irritation, Harmful if
inhaled.[4]

No specific OELs (e.g., PEL,
TLV) have been established for
8-Chloro-6-iodoquinoline.[5][6]

Occupational Exposure Limits ) )
Data not available [71[8] It is recommended to

(OEL) -
handle it in a manner that

minimizes any potential for

exposure.

lll. Operational Plan: Step-by-Step Handling
Procedures

This section outlines the standard operating procedure for weighing and dissolving solid 8-
Chloro-6-iodoquinoline.

A. Preparation and Weighing:
o Work Area Preparation:

o Ensure the chemical fume hood is certified and functioning correctly.
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o Cover the work surface within the fume hood with disposable absorbent bench paper.

o Gather all necessary equipment: analytical balance, spatulas, weighing paper or boat, and
labeled receiving vessel.

o Personal Protective Equipment (PPE):

o Don all required PPE as detailed in Section | before entering the designated handling

area.
e Weighing the Compound:
o Place a tared weighing boat or paper on the analytical balance inside the fume hood.

o Carefully transfer the desired amount of 8-Chloro-6-iodoquinoline from the stock
container to the weighing boat using a clean spatula.

o Close the stock container immediately after dispensing.
o Record the exact weight of the compound.

B. Dissolution Procedure:

e Solvent Addition:

o Carefully add the weighing boat containing the compound to a labeled beaker or flask of

appropriate size inside the fume hood.

o Using a graduated cylinder or pipette, add the desired solvent to the vessel in a slow and
controlled manner to avoid splashing.

o Ensuring Complete Dissolution:

o If necessary, use a magnetic stirrer and stir bar to facilitate dissolution. Gentle heating on
a stirrer/hotplate may be applied if the compound's solubility characteristics allow and it

does not pose an additional risk.
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o Visually confirm that all the solid has dissolved before proceeding with the experimental

use.

e Post-Handling:

[¢]

Wipe down the spatula and any other reusable equipment with a solvent-moistened cloth.

Dispose of the cloth as hazardous waste.

Dispose of the weighing boat and any other disposable materials in the designated solid

[¢]

hazardous waste container.

Clean the work area within the fume hood.

[¢]

Remove PPE in the correct order to avoid cross-contamination and wash hands

[e]

thoroughly.

IV. Disposal Plan

All waste materials contaminated with 8-Chloro-6-iodoquinoline must be treated as

hazardous waste.
A. Waste Segregation and Collection:
e Solid Waste:

o Includes contaminated weighing paper, gloves, bench paper, and any unreacted

compound.

o Collect in a clearly labeled, sealed, and chemically compatible container designated for
"Halogenated Organic Solid Waste".

e Liquid Waste:
o Includes unused solutions and solvent rinses.

o Collect in a clearly labeled, sealed, and chemically compatible container designated for

"Halogenated Organic Liquid Waste".
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o Do not mix with non-halogenated organic waste, as this increases disposal costs and
complexity.

Sharps Waste:

o Contaminated needles, syringes, or broken glassware must be placed in a designated
sharps container for hazardous chemical waste.

. Disposal Procedure:

Labeling: Ensure all waste containers are clearly and accurately labeled with "Hazardous
Waste," the full chemical name "8-Chloro-6-iodoquinoline,” and any other components of
the waste stream.

Storage: Store waste containers in a designated satellite accumulation area, away from
incompatible materials.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste by a licensed
contractor. Do not pour any waste containing 8-Chloro-6-iodoquinoline down the drain.[9]

V. Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill:
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o For small spills within a chemical fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.

o For larger spills, or any spill outside of a fume hood, evacuate the area, restrict access,
and contact your institution's EHS department or emergency response team immediately.

Workflow for Safe Handling of 8-Chloro-6-iodoquinoline
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Caption: Logical workflow for the safe handling of 8-Chloro-6-iodoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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